(4-propoxyphenyl)methanethiol
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-propoxyphenyl)methanethiol involves the reaction of 4-propoxybenzaldehyde with hydrogen sulfide gas in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "4-propoxybenzaldehyde", "Hydrogen sulfide gas", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add 4-propoxybenzaldehyde to a reaction flask", "Add hydrogen sulfide gas to the reaction flask", "Add a reducing agent (e.g. sodium borohydride) to the reaction flask", "Heat the reaction mixture to a suitable temperature (e.g. 80-100°C) and stir for a suitable amount of time (e.g. 12-24 hours)", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent (e.g. ethanol) to remove any impurities", "Dry the solid under vacuum to yield (4-propoxyphenyl)methanethiol" ] } | |
CAS RN |
63550-20-9 |
Product Name |
(4-propoxyphenyl)methanethiol |
Molecular Formula |
C10H14OS |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
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